2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: methyl 4-chloro-3-(4-oxo-1H-pyridin-2-yl)benzoate
• InChI: InChI=1S/C13H10ClNO3/c1-18-13(17)8-2-3-11(14)10(6-8)12-7-9(16)4-5-15-12/h2-7H,1H3,(H,15,16)
• InChI Key: KJYQNMDSPUKNEO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC(=O)C=CN2
• Molecular Formula: C13H10ClNO3
• DSSTOX Substance ID: DTXSID60692763
• Molecular Weight: 263.67 g/mol
• CAS RN: 1261939-79-0

Description

2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% (2C5MCPH95) is a synthetic organic compound used in various scientific research applications. It is a chloro-substituted derivative of 4-hydroxypyridine and is commonly used as a starting material for the preparation of various compounds. 2C5MCPH95 is a versatile compound with multiple applications in the fields of organic synthesis, medicinal chemistry and biochemistry.

Scientific Research Applications

2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is widely used in scientific research due to its versatile properties. It is used in the synthesis of a variety of compounds, including drugs, pesticides, and dyes. It is also used as an intermediate in the synthesis of heterocyclic compounds. In addition, 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is used in the synthesis of peptide-based drugs and in the synthesis of biologically active compounds.

Mechanism of Action

2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is a versatile compound that can be used in a variety of scientific research applications. It acts as a nucleophile and can react with a variety of electrophiles, such as carbonyl compounds, to form a variety of products. The reaction of 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% with an electrophile yields a product that is typically a substituted 4-hydroxypyridine.
Biochemical and Physiological Effects
2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. In addition, 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% has been found to have anti-inflammatory, anti-angiogenic, and anti-tumor activities. It has also been found to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is a versatile compound that can be used in a variety of scientific research applications. It is relatively easy to synthesize and can be stored for long periods of time. In addition, 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is relatively inexpensive and can be used in a variety of laboratory experiments. However, it is important to note that 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is a toxic compound and should be handled with caution.

Future Directions

The potential applications of 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% are still being explored. Future research may focus on the use of 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% in the synthesis of novel drugs and other compounds with potential therapeutic applications. In addition, further research may focus on the biochemical and physiological effects of 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% and its potential use as a therapeutic agent. Finally, further research may focus on the use of 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% in the synthesis of peptides and other biologically active compounds.

Synthesis Methods

2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% can be synthesized from 4-hydroxypyridine using a two-step procedure. In the first step, 4-hydroxypyridine is reacted with 2-chloro-5-methoxycarbonylbenzene in the presence of a base such as sodium hydroxide and a catalyst such as palladium chloride. This reaction yields 2-(2-chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% (2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95%). The second step involves the removal of the 2-chloro-5-methoxycarbonyl group from the 2-(2-Chloro-5-methoxycarbonylphenyl)-4-hydroxypyridine, 95% to yield the desired compound.